6-hydroxy-4,4-dimethyl-1,4-dihydro-2H-3,1-benzoxazin-2-one

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 6-hydroxy-4,4-dimethyl-1H-3,1-benzoxazin-2-one
• InChI: InChI=1S/C10H11NO3/c1-10(2)7-5-6(12)3-4-8(7)11-9(13)14-10/h3-5,12H,1-2H3,(H,11,13)
• InChI Key: INTWCHTWRLYWRB-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C=CC(=C2)O)NC(=O)O1)C

Description

6-hydroxy-4,4-dimethyl-1,4-dihydro-2H-3,1-benzoxazin-2-one is a useful research compound. Its molecular formula is C10H11NO3 and its molecular weight is 193.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An amount of 237.5 gm (1.146 mol) of 6-methoxy-4,4-dimethyl-4H-3,1-benzoxazin-2-one is dissolved in 2.4 liters of dry ethylene chloride, and 125 ml (330.3 gm=1.3 mol) of boron tribromide are added thereto dropwise, under stirring, at -30° to -40° C. After the addition is complete, the mixture is allowed to return to ambient temperature and left overnight. Then, 1 liter of 50% ethanol is added dropwise, under cooling and stirring, and the mixture is evaporated down to about 500 ml and then diluted with 3 liters of water. The precipitate is subjected to suction filtration and dried.